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Compound of Interest

Compound Name: Oxolane;trichloroalumane

Cat. No.: B062454 Get Quote

The Oxolane;trichloroalumane reagent, a complex of tetrahydrofuran (THF) and aluminum

trichloride (AlCl₃), serves as a potent Lewis acid catalyst in a multitude of organic

transformations. Anhydrous aluminum chloride is a powerful Lewis acid capable of forming

adducts with even weak bases.[1][2] Its utility is most prominent in Friedel-Crafts alkylation and

acylation reactions, which are fundamental to the synthesis of numerous organic molecules,

including pharmaceuticals and dyes.[3][4] The complexation of AlCl₃ with a solvent like oxolane

(THF) can modulate its reactivity and improve its solubility and handling in reaction media. This

document provides a detailed protocol for the safe preparation and handling of this reagent for

research and development applications.

Safety Precautions
Extreme caution must be exercised during the preparation and handling of this reagent. Both

components, aluminum trichloride and tetrahydrofuran, present significant hazards.

Aluminum Trichloride (AlCl₃): Anhydrous AlCl₃ is a white or yellowish crystalline solid that

reacts violently with water and moisture, releasing highly corrosive hydrogen chloride (HCl)

gas.[2][5][6] It is corrosive to the eyes, skin, and mucous membranes.[2][5] In case of fire, do

not use water or conventional ABC fire extinguishers; a Class D extinguisher or dry sand

should be used.[5][6]

Oxolane (Tetrahydrofuran, THF): THF is a highly flammable and volatile liquid.[7] It is also a

peroxide-former; aged containers may contain explosive peroxide crystals.[7][8] Always
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check for peroxides before use, especially when distilling. THF is an irritant to the skin, eyes,

and respiratory tract.[7]

Personal Protective Equipment (PPE): When handling these chemicals, it is mandatory to wear

tightly fitting safety goggles, a face shield, a fire-retardant laboratory coat, and impervious

gloves.[5][7] All operations should be conducted within a certified ducted fume hood or a glove

box to avoid inhalation of vapors and exposure to atmospheric moisture.[5]

Data Presentation
Table 1: Physicochemical Properties of Reagents and Product
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Experimental Protocols
This protocol describes the in situ preparation of the Oxolane;trichloroalumane reagent. This

method is often preferred as it avoids the need to store the prepared complex.
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Materials and Equipment
Anhydrous Aluminum Trichloride (AlCl₃)

Anhydrous Tetrahydrofuran (THF), inhibitor-free

Three-neck round-bottom flask, oven-dried

Magnetic stirrer and stir bar

Septa

Nitrogen or Argon gas line with a bubbler

Syringes and needles

Ice-water bath

Step-by-Step Preparation Procedure
System Setup: Assemble the oven-dried three-neck round-bottom flask with a magnetic stir

bar, a gas inlet adapter connected to an inert gas (Nitrogen or Argon) line, and two septa.

Inert Atmosphere: Flame-dry the flask under a flow of inert gas to remove any residual

moisture from the glass surface. Allow the flask to cool to room temperature under a positive

pressure of the inert gas.

Reagent Addition (AlCl₃): Quickly weigh the required amount of anhydrous AlCl₃ in a dry

environment (e.g., a glove box or under a stream of inert gas) and add it to the reaction flask.

Reseal the flask immediately.

Solvent Addition (THF): Place the flask in an ice-water bath to control the temperature. Using

a syringe, slowly add the anhydrous THF to the flask containing the stirring AlCl₃. The

addition should be dropwise to manage the exothermic reaction.

Note: A hissing sound or the appearance of white fumes (HCl gas) may indicate the

presence of residual moisture.[1][10] Proceed with extreme caution.
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Complex Formation: Continue stirring the mixture in the ice bath for 15-30 minutes after the

addition is complete. The solid AlCl₃ should dissolve to form the soluble THF complex.

Reagent Use: The prepared Oxolane;trichloroalumane reagent is now ready for use in

subsequent reaction steps. It is typically used immediately for applications such as Friedel-

Crafts reactions.

Mandatory Visualizations
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Preparation Phase

Reaction Phase

1. Assemble and Flame-Dry
Three-Neck Flask

2. Establish Inert
Atmosphere (N2/Ar)

3. Add Anhydrous AlCl3
to Flask

4. Cool Flask in
Ice Bath

5. Add Anhydrous THF
Dropwise via Syringe

6. Stir Mixture for
15-30 min

7. Reagent is Ready
for Use

Click to download full resolution via product page

Caption: Workflow for the preparation of the Oxolane;trichloroalumane reagent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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